Cas no 2247103-73-5 (5-(1-Chloroethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-amine;hydrochloride)

5-(1-Chloroethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-amine hydrochloride is a specialized heterocyclic compound featuring an oxadiazole core with a chloroethyl substituent and a dimethylamine group. Its hydrochloride salt form enhances stability and solubility, making it suitable for synthetic applications in medicinal chemistry and agrochemical research. The presence of the reactive chloroethyl group allows for further functionalization, enabling its use as a versatile intermediate in nucleophilic substitution or cross-coupling reactions. The oxadiazole scaffold is known for its bioisosteric properties, contributing to potential pharmacological activity. This compound is particularly valuable in the development of novel bioactive molecules, offering a balance of reactivity and structural diversity for targeted synthesis.
5-(1-Chloroethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-amine;hydrochloride structure
2247103-73-5 structure
Product name:5-(1-Chloroethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-amine;hydrochloride
CAS No:2247103-73-5
MF:C6H11Cl2N3O
MW:212.077039003372
CID:5935225
PubChem ID:138040759

5-(1-Chloroethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2247103-73-5
    • EN300-6489681
    • 5-(1-chloroethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-amine hydrochloride
    • 5-(1-Chloroethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-amine;hydrochloride
    • Inchi: 1S/C6H10ClN3O.ClH/c1-4(7)5-8-9-6(11-5)10(2)3;/h4H,1-3H3;1H
    • InChI Key: ATIPFHIKSVDFFM-UHFFFAOYSA-N
    • SMILES: ClC(C)C1=NN=C(N(C)C)O1.Cl

Computed Properties

  • Exact Mass: 211.0279174g/mol
  • Monoisotopic Mass: 211.0279174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 133
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.2Ų

5-(1-Chloroethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-amine;hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6489681-10.0g
5-(1-chloroethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-amine hydrochloride
2247103-73-5 95.0%
10.0g
$2884.0 2025-03-15
Enamine
EN300-6489681-0.25g
5-(1-chloroethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-amine hydrochloride
2247103-73-5 95.0%
0.25g
$331.0 2025-03-15
Aaron
AR028PX8-1g
5-(1-chloroethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-aminehydrochloride
2247103-73-5 95%
1g
$948.00 2025-02-16
1PlusChem
1P028POW-500mg
5-(1-chloroethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-aminehydrochloride
2247103-73-5 95%
500mg
$710.00 2024-05-25
1PlusChem
1P028POW-5g
5-(1-chloroethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-aminehydrochloride
2247103-73-5 95%
5g
$2466.00 2024-05-25
Aaron
AR028PX8-10g
5-(1-chloroethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-aminehydrochloride
2247103-73-5 95%
10g
$3991.00 2023-12-15
Aaron
AR028PX8-2.5g
5-(1-chloroethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-aminehydrochloride
2247103-73-5 95%
2.5g
$1834.00 2025-02-16
1PlusChem
1P028POW-2.5g
5-(1-chloroethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-aminehydrochloride
2247103-73-5 95%
2.5g
$1688.00 2024-05-25
Enamine
EN300-6489681-0.05g
5-(1-chloroethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-amine hydrochloride
2247103-73-5 95.0%
0.05g
$155.0 2025-03-15
Enamine
EN300-6489681-1.0g
5-(1-chloroethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-amine hydrochloride
2247103-73-5 95.0%
1.0g
$671.0 2025-03-15

Additional information on 5-(1-Chloroethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-amine;hydrochloride

5-(1-Chloroethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-amine;hydrochloride: A Comprehensive Guide to Its Properties and Applications

5-(1-Chloroethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-amine;hydrochloride (CAS No. 2247103-73-5) is a specialized chemical compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This compound, characterized by its unique oxadiazole ring structure, is widely studied for its potential applications in drug development and crop protection. In this article, we delve into the properties, synthesis, and emerging uses of this intriguing molecule.

The 1,3,4-oxadiazole scaffold is a key feature of this compound, known for its stability and versatility in chemical reactions. Researchers have explored its role as a building block for bioactive molecules, particularly in the design of antimicrobial agents and enzyme inhibitors. The presence of the chloroethyl group further enhances its reactivity, making it a valuable intermediate in organic synthesis.

One of the most frequently asked questions about 5-(1-Chloroethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-amine;hydrochloride is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar solvents such as water and ethanol, which is crucial for its formulation in pharmaceutical applications. Its stability at room temperature makes it a practical choice for laboratory and industrial use.

In recent years, the demand for heterocyclic compounds like 5-(1-Chloroethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-amine;hydrochloride has surged due to their role in addressing global challenges such as antibiotic resistance and sustainable agriculture. The compound's potential as a pesticide intermediate has been a hot topic, especially with the growing need for eco-friendly alternatives to traditional agrochemicals.

The synthesis of 5-(1-Chloroethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-amine;hydrochloride typically involves the reaction of N,N-dimethylhydrazine with appropriate carbonyl compounds, followed by chlorination. This process has been optimized to achieve high yields and purity, making it feasible for large-scale production. Researchers are also exploring green chemistry approaches to minimize environmental impact.

From a market perspective, the compound's applications in drug discovery and crop protection are driving its commercial value. Pharmaceutical companies are particularly interested in its potential to serve as a precursor for novel anti-inflammatory and anticancer agents. Meanwhile, agrochemical firms are investigating its efficacy in controlling pests and diseases without harming beneficial organisms.

Another area of interest is the compound's role in material science. Its unique chemical structure allows it to be incorporated into polymers and coatings, enhancing their durability and performance. This versatility underscores the importance of 5-(1-Chloroethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-amine;hydrochloride in both industrial and academic research.

For those working in medicinal chemistry, understanding the pharmacokinetics and toxicology of this compound is essential. Preliminary studies suggest that it has a favorable safety profile, but further research is needed to confirm its suitability for therapeutic use. Regulatory agencies are closely monitoring developments to ensure compliance with safety standards.

In conclusion, 5-(1-Chloroethyl)-N,N-dimethyl-1,3,4-oxadiazol-2-amine;hydrochloride (CAS No. 2247103-73-5) represents a promising compound with diverse applications across multiple industries. Its unique properties, combined with ongoing research, position it as a key player in the future of chemical innovation. Whether you're a researcher, manufacturer, or end-user, staying informed about this molecule's potential is crucial for leveraging its benefits.

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